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molecular formula C10H10BrFO B8378897 2-Bromo-1-(3-ethyl-4-fluoro-phenyl)-ethanone

2-Bromo-1-(3-ethyl-4-fluoro-phenyl)-ethanone

Cat. No. B8378897
M. Wt: 245.09 g/mol
InChI Key: DXSZJARENLJWFV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06818663B2

Procedure details

To a stirred solution of 1-(3-ethyl-4-fluoro-phenyl)-ethanone (400 mg, 2.41 mmol) (from Step D) in 1,4-dioxane, bromine (124 μL, 2.41 mmol) was added and the mixture was stirred for 30 minute. at room temperature. The solvent was removed and the residue was chromatographed (5% dichloromethane/hexanes) to give an oil. 317 mg, 54%. 1H NMR(CDCl3, 300 MHz), σ 1.2-1.35 (t, 3H), 2.67-2.80 (q, 2H), 4.42 (s, 2H), 7.03-7.0 (t, 1H), 4.45 (s, 2H), 7.75-7.92 (m, 2H).
Name
1-(3-ethyl-4-fluoro-phenyl)-ethanone
Quantity
400 mg
Type
reactant
Reaction Step One
Name
bromine
Quantity
124 μL
Type
reactant
Reaction Step One
Name
1,4-dioxane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
2-Bromo-1-(3-ethyl-4-fluoro-phenyl)-ethanone

Identifiers

REACTION_CXSMILES
[CH2:1]([C:3]1[CH:4]=[C:5]([C:10](=[O:12])[CH3:11])[CH:6]=[CH:7][C:8]=1[F:9])[CH3:2].[Br:13]Br>O1CCOCC1>[Br:13][CH2:11][C:10]([C:5]1[CH:6]=[CH:7][C:8]([F:9])=[C:3]([CH2:1][CH3:2])[CH:4]=1)=[O:12]

Inputs

Step One
Name
1-(3-ethyl-4-fluoro-phenyl)-ethanone
Quantity
400 mg
Type
reactant
Smiles
C(C)C=1C=C(C=CC1F)C(C)=O
Name
bromine
Quantity
124 μL
Type
reactant
Smiles
BrBr
Name
1,4-dioxane
Quantity
0 (± 1) mol
Type
solvent
Smiles
O1CCOCC1

Conditions

Stirring
Type
CUSTOM
Details
the mixture was stirred for 30 minute
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
at room temperature
CUSTOM
Type
CUSTOM
Details
The solvent was removed
CUSTOM
Type
CUSTOM
Details
the residue was chromatographed (5% dichloromethane/hexanes)
CUSTOM
Type
CUSTOM
Details
to give an oil

Outcomes

Product
Details
Reaction Time
 30 min
Name
2-Bromo-1-(3-ethyl-4-fluoro-phenyl)-ethanone
Type
Smiles
BrCC(=O)C1=CC(=C(C=C1)F)CC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.